Cas no 1934533-95-5 (4-(1-Amino-3-methylbutyl)-2-bromophenol)

• Product Name: 4-(1-Amino-3-methylbutyl)-2-bromophenol
• CAS No: 1934533-95-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5747100
• PubChem ID: 130825484
• Update Time: 2025-10-28

4-(1-Amino-3-methylbutyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 1934533-95-5
• EN300-1277363
• 4-(1-Amino-3-methylbutyl)-2-bromophenol
• Phenol, 4-(1-amino-3-methylbutyl)-2-bromo-

• Inchi： 1S/C11H16BrNO/c1-7(2)5-10(13)8-3-4-11(14)9(12)6-8/h3-4,6-7,10,14H,5,13H2,1-2H3
• InChI Key： SYGYRURENLRCRH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CC(C)C)N)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±27.0 °C(Predicted)
• pka: 7.98±0.31(Predicted)

Additional information on 4-(1-Amino-3-methylbutyl)-2-bromophenol

4-(1-Amino-3-methylbutyl)-2-bromophenol: A Comprehensive Overview

4-(1-Amino-3-methylbutyl)-2-bromophenol, also known by its CAS number 1934533-95-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol group with a substituted aminoalkyl chain. The presence of the bromine atom at the 2-position of the phenol ring adds to its reactivity and potential applications in various chemical reactions.

The molecular structure of 4-(1-Amino-3-methylbutyl)-2-bromophenol consists of a phenolic ring substituted with a bromine atom at position 2 and an aminoalkyl group at position 4. The aminoalkyl group, specifically 1-amino-3-methylbutyl, introduces additional functional groups that can participate in various chemical transformations. This makes the compound a versatile building block for synthesizing more complex molecules, particularly in drug discovery and material science.

Recent studies have highlighted the potential of 4-(1-Amino-3-methylbutyl)-2-bromophenol as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. The amino group in the molecule can undergo nucleophilic substitutions or form amide bonds, enabling the creation of diverse structures with tailored biological activities.

In addition to its synthetic applications, 4-(1-Amino-3-methylbutyl)-2-bromophenol has shown promise in catalytic processes. Its ability to act as a ligand or a directing group in transition metal-catalyzed reactions has been documented in several recent publications. These findings underscore its utility in asymmetric synthesis and other advanced chemical methodologies.

The synthesis of 4-(1-Amino-3-methylbutyl)-2-bromophenol typically involves multi-step procedures that combine aromatic substitution reactions with alkylation techniques. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making the compound more accessible for large-scale applications.

In terms of chemical properties, 4-(1-Amino-3-methylbutyl)-2-bromophenol exhibits moderate solubility in organic solvents and is stable under neutral conditions. However, it can undergo hydrolysis under acidic or basic conditions, leading to transformations that may alter its reactivity and functionality.

The integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of 4-(1-Amino-3-methylbutyl)-2-bromophenol. Quantum mechanical calculations have revealed key interactions that govern its participation in various chemical pathways, offering valuable guidance for optimizing synthetic routes and predicting biological outcomes.

In conclusion, 4-(1-Amino-3-methylbutyl)-2-bromophenol, with its CAS number 1934533-95-5, stands as a valuable compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an indispensable tool for researchers aiming to develop novel chemical entities with enhanced functionality and bioavailability.